N-ethyl-4-(pyrimidin-2-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-ethyl-4-pyrimidin-2-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C12H18N4O2/c1-2-13-12(17)16-8-4-10(5-9-16)18-11-14-6-3-7-15-11/h3,6-7,10H,2,4-5,8-9H2,1H3,(H,13,17)
• InChI Key: BISPLNXEYIVXEV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)OC2=NC=CC=N2
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.30 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives, including “N-ethyl-4-(pyrimidin-2-yloxy)piperidine-1-carboxamide”, has been a subject of interest in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state. They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

Research on novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives has demonstrated significant anti-angiogenic and DNA cleavage activities. These compounds effectively inhibited the formation of blood vessels in vivo using the chick chorioallantoic membrane (CAM) model and exhibited differential migration and band intensities in DNA binding/cleavage assays, suggesting potential applications as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Kambappa et al., 2017).

Antimicrobial Activity

A series of compounds related to N-ethyl-4-(pyrimidin-2-yloxy)piperidine-1-carboxamide were synthesized and found to possess antistaphylococcal activity. These findings were consistent across different synthetic series, demonstrating the potential of these compounds in antimicrobial applications (Kostenko et al., 2008).

Antituberculosis Activity

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were evaluated for their antituberculosis activity, showing promising results against Mycobacterium tuberculosis. Among the studied compounds, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate demonstrated activity against all test strains with significant inhibition, highlighting the potential of these compounds in treating tuberculosis (Jeankumar et al., 2013).

Dual-Action Hypoglycemic Agents

Novel N-(pyrimidin-4-yl)thiazol-2-amine derivatives have been synthesized and evaluated as glucokinase (GK) activators, with specific compounds demonstrating significant efficacy in decreasing glucose levels in normal mice. This dual-acting hypoglycemic agent activating both GK and PPARγ suggests potential applications in the management of diabetes (Song et al., 2011).